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Compound of Interest

Compound Name: 2-Bromo-3-methylbenzonitrile

Cat. No.: B1283678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-3-methylbenzonitrile. Adherence to these guidelines is

critical for ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties
Property Value

CAS Number 263159-64-4

Molecular Formula C₈H₆BrN

Molecular Weight 196.04 g/mol

Appearance White to off-white powder

Melting Point 67-71 °C

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-3-methylbenzonitrile is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. It is crucial to use appropriate PPE

to minimize risk.
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Hazard Summary:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1][3]

Recommended Personal Protective Equipment:
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Protection Level Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

splash protection but should

be replaced immediately upon

contact. For prolonged

handling, consider gloves with

higher resistance to

halogenated aromatic

compounds, such as Viton™

or butyl rubber. Always consult

the glove manufacturer's

chemical resistance data.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2] A face

shield may be necessary for

splash-prone activities.

Respiratory Protection NIOSH-approved respirator

A dust mask (e.g., N95) is

recommended for handling the

powder.[4] If engineering

controls are insufficient, a

respirator with an organic

vapor cartridge and a

particulate pre-filter is advised.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes

A chemically resistant apron or

coveralls should be worn for

larger quantities or when there

is a significant risk of

splashing.

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is paramount when handling 2-Bromo-3-
methylbenzonitrile to ensure personnel safety and prevent contamination.
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Workflow for Handling 2-Bromo-3-methylbenzonitrile:
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A procedural workflow for the safe handling of 2-Bromo-3-methylbenzonitrile.

Step-by-Step Handling Procedures:

Engineering Controls: All work with 2-Bromo-3-methylbenzonitrile, including weighing and

transferring, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[5]

Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust. Use a

spatula for transfers and weigh the material on a tared weigh boat within the fume hood.

Preventing Contact: Avoid direct contact with the skin, eyes, and clothing.[5] Ensure that your

PPE is intact and worn correctly throughout the procedure.

Maintaining a Clean Workspace: Keep the work area tidy and free of clutter. Protect surfaces

with disposable bench liners.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Spill

For a small spill of the solid, carefully cover it

with a damp paper towel to avoid raising dust.

Then, gently scoop the material into a labeled,

sealable container for hazardous waste. For a

large spill, evacuate the area and contact your

institution's emergency response team.[5]

Waste Disposal Plan
Proper disposal of 2-Bromo-3-methylbenzonitrile and associated contaminated materials is

essential to prevent environmental contamination and comply with regulations.

Waste Segregation and Disposal Workflow:
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A clear disposal workflow for 2-Bromo-3-methylbenzonitrile waste.

Disposal Procedures:

Waste Classification: 2-Bromo-3-methylbenzonitrile is a halogenated organic compound

and must be disposed of as such. Do not mix it with non-halogenated chemical waste.[2][4]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("2-Bromo-3-methylbenzonitrile"), and the associated hazards

(Toxic, Irritant).

Solid Waste: Dispose of contaminated solid materials, such as gloves, weigh boats, and

bench liners, in a designated container for halogenated solid waste.
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Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be

collected in a container for halogenated liquid waste. Ensure the container is compatible with

the solvent used.

Empty Containers: "Empty" containers that held 2-Bromo-3-methylbenzonitrile must be

triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

halogenated liquid waste.[6] After rinsing, the container can be disposed of according to your

institution's guidelines for decontaminated glassware or plastic.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials, while awaiting pickup by your institution's environmental health

and safety department.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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